Cas no 146285-52-1 (Ethanimidic acid, 2,2,2-trichloro-, (4-bromophenyl)methyl ester)
146285-52-1 structure
Product Name:Ethanimidic acid, 2,2,2-trichloro-, (4-bromophenyl)methyl ester
CAS No:146285-52-1
MF:C9H7BrCl3NO
MW:331.420978784561
CID:2778097
PubChem ID:10544499
Update Time:2025-04-21
Ethanimidic acid, 2,2,2-trichloro-, (4-bromophenyl)methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2,2,2-trichloro-acetimidic acid 4-bromo-benzyl ester
- WQEXDJSXJGBFFM-UHFFFAOYSA-N
- Ethanimidic acid, 2,2,2-trichloro-, (4-bromophenyl)methyl ester
- DB-426284
- DTXSID10441586
- 146285-52-1
- SCHEMBL2221024
- 4-bromobenzyl 2,2,2-trichloroacetimidate
- DTXCID50392407
-
- Inchi: 1S/C9H7BrCl3NO/c10-7-3-1-6(2-4-7)5-15-8(14)9(11,12)13/h1-4,14H,5H2
- InChI Key: WQEXDJSXJGBFFM-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)COC(C(Cl)(Cl)Cl)=N
Computed Properties
- Exact Mass: 328.87766Da
- Monoisotopic Mass: 328.87766Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 33.1Ų
Ethanimidic acid, 2,2,2-trichloro-, (4-bromophenyl)methyl ester Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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